Cas no 1803587-96-3 (3,9-dioxa-7-azabicyclo[3.3.1]nonane hydrochloride)

• Product Name: 3,9-dioxa-7-azabicyclo[3.3.1]nonane hydrochloride
• CAS No: 1803587-96-3
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• MDL: MFCD28139514
• CID: 3164544
• PubChem ID: 110209384
• Update Time: 2025-06-09

3,9-dioxa-7-azabicyclo[3.3.1]nonane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,9-dioxa-7-azabicyclo[3.3.1]nonane hydrochloride salt
• 3,9-dioxa-7-azabicyclo[3.3.1]nonane hydrochloride
• AKOS025399354
• EN300-194132
• Z2158595309
• 1803587-96-3
• 3,9-dioxa-7-azabicyclo[3.3.1]nonanehydrochloride
• G61094
• 3,9-dioxa-7-azabicyclo[3.3.1]nonane;hydrochloride
• 3,9-Dioxa-7-azabicyclo(3.3.1)nonane hydrochloride
• 845-709-3

• MDL： MFCD28139514
• Inchi： 1S/C6H11NO2.ClH/c1-5-3-8-4-6(9-5)2-7-1;/h5-7H,1-4H2;1H
• InChI Key： QMKGVKGYYPNDLO-UHFFFAOYSA-N
• SMILES： Cl.O1C2COCC1CNC2

Computed Properties

• Exact Mass: 165.0556563g/mol
• Monoisotopic Mass: 165.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 97.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 3,9-dioxa-7-azabicyclo[3.3.1]nonane hydrochloride

Introduction to 3,9-dioxa-7-azabicyclo[3.3.1]nonane hydrochloride (CAS No. 1803587-96-3)

3,9-dioxa-7-azabicyclo[3.3.1]nonane hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1803587-96-3, is a structurally unique heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of bicyclic amines, characterized by its fused cyclopropane and azetidine rings, which contribute to its distinct chemical properties and potential biological activities. The presence of two oxygen atoms at the 3 and 9 positions further enhances its molecular complexity, making it a subject of interest for synthetic chemists and pharmacologists.

The hydrochloride salt form of this compound not only improves its solubility in aqueous solutions but also enhances its stability, making it more suitable for various biochemical and pharmacological studies. The bicyclic framework of 3,9-dioxa-7-azabicyclo[3.3.1]nonane hydrochloride mimics several natural products and bioactive scaffolds, suggesting potential applications in drug discovery and development. Its rigid three-membered ring system provides a scaffold that can be modified to explore different pharmacophores, thereby facilitating the design of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets more accurately. Studies have shown that the unique structural features of 3,9-dioxa-7-azabicyclo[3.3.1]nonane hydrochloride make it a promising candidate for inhibiting certain enzymes and receptors involved in inflammatory pathways, neurodegenerative diseases, and cancer progression. The oxygen-rich environment created by the two ether linkages may facilitate hydrogen bonding interactions with polar residues in protein targets, enhancing binding affinity.

In vitro studies have demonstrated that derivatives of 3,9-dioxa-7-azabicyclo[3.3.1]nonane hydrochloride exhibit moderate to high activity against various disease-related proteins. For instance, modifications at the 7-azabicyclo ring have been shown to improve selectivity against kinases and proteases implicated in tumor growth and metastasis. Additionally, the compound’s ability to cross the blood-brain barrier has been explored in preclinical models, raising its potential as a therapeutic agent for central nervous system disorders.

The synthesis of 3,9-dioxa-7-azabicyclo[3.3.1]nonane hydrochloride involves multi-step organic transformations, including cyclopropanation reactions followed by ring-closure metathesis or aziridination strategies. Recent innovations in catalytic systems have streamlined these synthetic pathways, reducing reaction times and improving yields. Transition metal-catalyzed reactions play a pivotal role in constructing the complex bicyclic core efficiently while maintaining high regioselectivity.

From a medicinal chemistry perspective, the structural versatility of 3,9-dioxa-7-azabicyclo[3.3.1]nonane hydrochloride allows for extensive derivatization to optimize pharmacokinetic properties such as bioavailability, metabolic stability, and solubility. Functional groups introduced at strategic positions can modulate electronic distributions across the molecule, influencing both potency and selectivity profiles in biological assays.

Emerging research indicates that this compound may exhibit pleiotropic effects due to its interaction with multiple signaling pathways simultaneously. For example, dual inhibition of both Janus kinases (JAKs) and Janus-associated signal transducers (JATs) has been observed in cell-based assays using certain analogs of 3,9-dioxa-7-azabicyclo[3.3.1]nonane hydrochloride. Such multitarget engagement could provide therapeutic advantages over single-target inhibitors by minimizing resistance development.

The role of computational methods in rational drug design has been instrumental in identifying promising derivatives of 3,9-dioxa-7-azabicyclo[3.3.1]nonane hydrochloride before experimental validation becomes necessary—a process that significantly accelerates discovery timelines while reducing costs associated with trial-and-error approaches.

The future prospects for this compound are promising as ongoing studies continue to uncover novel mechanisms of action and expand its therapeutic applications beyond initial hypotheses about anti-inflammatory or anticancer effects alone.